BE“GHE Foundational & Exploratory

Check Availability & Pricing

Phenylglyoxylic Acid: A Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenylglyoxylic Acid

Cat. No.: B029381

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
phenylglyoxylic acid (CAS No. 611-73-4), a key chemical intermediate in various synthetic
processes. This document outlines the known hazards, exposure controls, and emergency
procedures to ensure its safe use in a laboratory and manufacturing environment.

Chemical and Physical Properties

Phenylglyoxylic acid, also known as benzoylformic acid, is a light yellow crystalline solid.[1] It
is a 2-oxo monocarboxylic acid, structurally consisting of a glyoxylic acid with a phenyl group
substituent.[1] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Phenylglyoxylic Acid
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Property Value Source
Molecular Formula CsHeOs3 [1112][3]
Molecular Weight 150.13 g/mol [1112][31[4]
Appearance Light yellow crystalline solid [1]
Melting Point 66 °C [1]

Boiling Point 163 °C at 15 mm Hg [1]
Solubility 920 g/L in water at 0 °C [1]

CAS Number 611-73-4 [11[2]14]1[5]

Hazard Identification and GHS Classification

Phenylglyoxylic acid is classified as a hazardous chemical under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are skin, eye,
and respiratory irritation.[1][5][6]

Table 2: GHS Hazard Classification for Phenylglyoxylic Acid

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ” H319: Causes serious eye

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory

(Single Exposure) irritation

The GHS pictograms associated with these hazards is the exclamation mark (GHS07).[4] The
signal word is "Warning".[4][5]

Toxicological Information
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The toxicological properties of phenylglyoxylic acid have not been fully investigated.[5]
However, some data is available.

Acute Toxicity:
¢ Intravenous LD50 (mouse): 180 mg/kg[7]
Chronic Toxicity and Other Studies:

» Studies in rats have shown that oral administration of phenylglyoxylic acid over three
months can lead to an increased relative kidney weight at high doses, though no structural
changes in the kidney were observed.[8]

e Some studies suggest that phenylglyoxylic acid, a metabolite of styrene, may be
responsible for some of the neurotoxic effects observed after styrene exposure.[8][9]
Specifically, it has been shown to induce striatal-motor toxicity in rats.[9][10]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with
phenylglyoxylic acid.

Handling:

Avoid contact with skin, eyes, and clothing.[6]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[5][6]

Use only in a well-ventilated area or outdoors.[5][6]

Wash hands and any exposed skin thoroughly after handling.[5][6]

Wear appropriate personal protective equipment (PPE).[2][5]

Storage:

» Keep container tightly closed in a dry, cool, and well-ventilated place.[5][6][11]

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b029381?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0064806&productDescription=PHENYLGLYOXYLIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.haz-map.com/Agents/20301
https://www.benchchem.com/product/b029381?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9745934/
https://www.benchchem.com/product/b029381?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9745934/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3089729/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3089729/
https://www.researchgate.net/publication/47371358_The_Styrene_Metabolite_Phenylglyoxylic_Acid_Induces_Striatal-Motor_Toxicity_in_the_Rat_Influence_of_Dose_EscalationReduction_over_Time
https://www.benchchem.com/product/b029381?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00648~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2014:18:46~~Phenylglyoxylic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAL0064806&productDescription=PHENYLGLYOXYLIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00648~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2014:18:46~~Phenylglyoxylic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAL0064806&productDescription=PHENYLGLYOXYLIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00648~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2014:18:46~~Phenylglyoxylic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAL0064806&productDescription=PHENYLGLYOXYLIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00648~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2014:18:46~~Phenylglyoxylic%20acid~~
https://file.medchemexpress.com/batch_PDF/HY-W010255/Phenylglyoxylic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0064806&productDescription=PHENYLGLYOXYLIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0064806&productDescription=PHENYLGLYOXYLIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00648~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2014:18:46~~Phenylglyoxylic%20acid~~
https://datasheets.scbt.com/sds/aghs/en/sc-212553.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Store locked up.[5]

o Recommended storage temperatures can vary, with some suppliers recommending 4°C for
long-term storage.[11]

Incompatible Materials:

e Strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[2][5]

Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment are essential to prevent exposure.
Engineering Controls:

o Ensure adequate ventilation, especially in confined areas.[2][11]

e Use of a local exhaust ventilation system is recommended.

o Eyewash stations and safety showers should be readily accessible near the workstation.[5]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side shields or goggles conforming to EN166.
[51[11]

» Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[5][11]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a
NIOSH/MSHA approved respirator should be worn.[11] For high airborne contaminant
concentrations, positive-pressure supplied air respirators may be necessary.[11]

The following diagram illustrates a general workflow for handling hazardous chemicals like
phenylglyoxylic acid in a laboratory setting.
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General Laboratory Handling Workflow for Phenylglyoxylic Acid
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Caption: General laboratory handling workflow for phenylglyoxylic acid.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b029381?utm_src=pdf-body-img
https://www.benchchem.com/product/b029381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

First Aid Measures

In case of exposure, immediate action is necessary.

Table 3: First Aid Measures for Phenylglyoxylic Acid Exposure

Exposure Route First Aid Procedure

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If you feel
unwell, call a POISON CENTER or
doctor/physician.[5][6]

Inhalation

Wash off immediately with plenty of soap and
) water. If skin irritation occurs, get medical
Skin Contact ] ) ) ]
advice/attention. Take off contaminated clothing

and wash before reuse.[5]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5][6]

Do NOT induce vomiting. Clean mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. If possible, drink milk

afterwards. Call a physician.[2][5][11]

The logical flow for responding to an exposure incident is outlined in the following diagram.
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First Aid Response to Phenylglyoxylic Acid Exposure

@

A4

Assess Scene for Safety

Y

Remove from Exposure Source

Immediate Actions

Inhalation:
Move to fresh air.

Skin Contact:
Wash with soap and water.

Eye Contact:
Rinse with water for 15 mins.

Ingestion:
Rinse mouth. Do NOT induce vomiting.

\/

Seek Medical Attention

A

Provide SDS to Medical Personnel

Click to download full resolution via product page

Caption: First aid response flowchart for phenylglyoxylic acid exposure.

Fire-Fighting Measures

Suitable Extinguishing Media:

o Water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.[2][3][5]
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Unsuitable Extinguishing Media:
e Do not use a water jet, as it may spread the fire.[12]
Specific Hazards Arising from the Chemical:

o Thermal decomposition can lead to the release of irritating gases and vapors, including
carbon monoxide (CO) and carbon dioxide (CO2).[5]

Protective Equipment for Firefighters:

e Asin any fire, wear a self-contained breathing apparatus (SCBA) with pressure-demand,
MSHA/NIOSH (approved or equivalent), and full protective gear.[5][11]

Accidental Release Measures

Personal Precautions:

o Ensure adequate ventilation.

o Use personal protective equipment as required.[11]

e Avoid breathing vapors, mist, or gas.[2]

Environmental Precautions:

» Prevent the product from entering drains or water courses.[2][3]
Methods for Containment and Cleaning Up:

» For solid spills, sweep up and shovel into suitable containers for disposal.[5] Avoid creating
dust.[11]

» For liquid spills, absorb with an inert absorbent material (e.g., diatomite, universal binders)
and place in a suitable container for disposal.[2]

o Clean the contaminated surface thoroughly.[11]
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Disposal Considerations

Dispose of contents and containers to an approved waste disposal plant in accordance with
applicable local, regional, and national laws and regulations.[5][11] Do not empty into drains.[5]

Experimental Protocols

Detailed experimental protocols for assessing the specific toxicity of phenylglyoxylic acid are
not widely available in the public domain. However, standardized OECD (Organisation for
Economic Co-operation and Development) guidelines are typically followed for chemical safety
testing. For the hazards identified for phenylglyoxylic acid, the following standard protocols
would be relevant:

o OECD Test Guideline 404: Acute Dermal Irritation/Corrosion: This guideline is used to
assess the potential of a substance to cause skin irritation or corrosion. The test substance is
applied to the skin of an animal (typically a rabbit) and the effects are observed and scored
over a period of time.

o OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This guideline is used to evaluate
the potential of a substance to cause eye irritation or damage. The test substance is instilled
into the eye of an animal (usually a rabbit) and the effects on the cornea, iris, and conjunctiva
are assessed.

o OECD Test Guideline 403: Acute Inhalation Toxicity: This guideline is used to determine the
toxicity of a substance when inhaled. Animals are exposed to the substance in the air for a
defined period, and the health effects are monitored.

The general workflow for such a toxicological assessment is depicted below.
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General Toxicological Assessment Workflow
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Caption: General workflow for a toxicological assessment study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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